RTC-30

• Molecular Formula: C24H23F3N2O4S
• Molecular Weight: 492.5 g/mol
• InChI: InChI=1S/C24H23F3N2O4S/c25-24(26,27)33-20-11-13-21(14-12-20)34(31,32)28-15-19(30)16-29-22-7-3-1-5-17(22)9-10-18-6-2-4-8-23(18)29/h1-8,11-14,19,28,30H,9-10,15-16H2/t19-/m0/s1
• InChIKey: HNXBILKEHPSDSB-IBGZPJMESA-N

RTC-30: Orally Bioavailable Phenothiazine for Oncology Research

RTC-30 is a synthetic small molecule belonging to the re-engineered phenothiazine class, optimized for anti-cancer applications . Structurally, it is a tricyclic dibenzazepine derivative (CAS: 1423077-95-5; C24H23F3N2O4S) . A key differentiating feature is the incorporation of a hydroxylated linker (N), which has been specifically designed to enhance oral bioavailability . The compound is supplied for research use, with high purity standards (≥98%), and demonstrates solubility in DMSO (e.g., 15 mg/mL) . The primary reference detailing its discovery and initial characterization is the seminal paper by Kastrinsky DB, et al., Bioorg Med Chem. 2015 Oct 1;23(19):6528-34 .

Dual PI3K-AKT / RAS-ERK pathway crosstalk studies Cellular signaling research context

Oral bioavailability research design Hydroxylated linker for reported oral exposure

PP2A tumor suppressor pathway probe Putative mechanism for target engagement studies

Why Generic Phenothiazines Cannot Replace RTC-30

The procurement of generic phenothiazines as a substitute for RTC-30 in oncology research is not scientifically justifiable due to its unique pharmacophore and optimization for oral bioavailability and pathway specificity. RTC-30 is not a typical neuroleptic; it was re-engineered through a structure-based drug design approach to act as a dual pathway inhibitor of PI3K-AKT and RAS-ERK signaling, a mechanism achieved via putative activation of the tumor suppressor PP2A . Furthermore, the inclusion of a specific hydroxylated linker was a deliberate modification to confer increased oral bioavailability, a property not found in the parent compound class . The following evidence demonstrates that these design features result in a quantifiable, differentiated profile that cannot be assumed for other, un-optimized phenothiazine analogs.

Pathway Generic phenothiazines may lack dual PI3K-AKT / RAS-ERK inhibition profile; single-pathway or off-target mechanisms likely differ.

Bioavailability Unmodified analogs without the hydroxylated linker may not reproduce reported oral exposure; in vivo behavior may shift significantly.

Design Structure-based re-engineering for PP2A activation context is compound-specific; class-level phenothiazine activity cannot be assumed interchangeable.

RTC-30 Differential Performance Evidence

Dual PI3K-AKT and RAS-ERK Inhibition in Lung Cancer Cells

RTC-30 exhibits a defined anti-proliferative effect on H1650 lung adenocarcinoma cells, with a reported GI50 of 15 µM . While this activity is important, the primary differentiation is its dual targeting mechanism. Unlike many other phenothiazines that may have off-target or undefined mechanisms, RTC-30's design allows for concomitant negative regulation of both PI3K-AKT and RAS-ERK signaling pathways .

Dual Pathway Inhibition

Source review

Reported GI50 15 µM; concomitant PI3K-AKT & RAS-ERK downregulation

Reported dual-pathway endpoint context

H1650 cell line; Source review

Evidence Dimension	Pathway Inhibition Profile
Target Compound Data	Concomitant negative regulation of PI3K-AKT and RAS-ERK signaling.
Comparator Or Baseline	Standard-of-care kinase inhibitors (e.g., MEK or AKT inhibitors) which typically target a single pathway, or un-optimized phenothiazines.
Quantified Difference	Dual pathway inhibition vs. single pathway inhibition.
Conditions	Cellular assays and mechanistic characterization .

Why This Matters

This dual mechanism of action is a key design feature for overcoming adaptive resistance, a major challenge in targeted cancer therapy, and defines a specific, procurable tool for studying pathway crosstalk.

Tumor Growth Inhibition in a Lung Cancer Xenograft Model

In a human H1650 lung adenocarcinoma xenograft mouse model, oral administration of RTC-30 resulted in a significant decrease in tumor growth, quantified as approximately 50% reduction in tumor size compared to untreated control animals at the end of the study . This provides in vivo proof-of-concept that the designed oral bioavailability translates to meaningful efficacy .

Tumor Growth Inhibition

Source review

~50% tumor size reduction vs. vehicle control (oral administration)

Reported xenograft model endpoint context

H1650 xenograft; Source review

Evidence Dimension	In Vivo Tumor Growth Reduction
Target Compound Data	Tumor size reduced by ~50% at study endpoint.
Comparator Or Baseline	Untreated vehicle control group.
Quantified Difference	50% reduction vs. control.
Conditions	Human H1650 lung adenocarcinoma cell line xenograft in mice; oral administration .

Why This Matters

This data directly answers the key procurement question of in vivo translatability, confirming that the compound's designed bioavailability is sufficient to achieve a measurable therapeutic endpoint in a preclinical oncology model.

Anti-Proliferative Activity Compared to RTC-5 Analog

RTC-30 demonstrates slightly lower in vitro anti-proliferative activity against H1650 lung adenocarcinoma cells (GI50 = 15 µM) compared to its close structural analog, RTC-5 (GI50 = 12.6 µM) . However, the selection of RTC-30 over RTC-5 for further studies is driven by other optimized properties, most notably its re-engineered structure for improved oral bioavailability, a feature not conferred to the same degree in RTC-5 .

vs. RTC-5 Potency

Source review

RTC-30 GI50 15 µM · RTC-5 GI50 12.6 µM (1.2× less potent in vitro)

Reported analog comparison; oral bioavailability context

H1650 cell line; Source review

Evidence Dimension	In Vitro Anti-Proliferative Activity
Target Compound Data	GI50 = 15 µM (against H1650 cells).
Comparator Or Baseline	RTC-5 (Structural Analog)
Quantified Difference	RTC-5 is 1.2x more potent in vitro (15 µM vs. 12.6 µM).
Conditions	H1650 lung adenocarcinoma cell line .

Why This Matters

This comparison highlights that procurement decisions cannot be made on in vitro potency alone. RTC-30 offers a trade-off for superior pharmacokinetic properties (oral bioavailability), which is often the primary determinant of in vivo success and a more valuable asset for advanced preclinical development.

RTC-30 Research Applications

Dual PI3K-AKT and RAS-ERK Pathway Inhibition in Cancer

For research groups investigating the crosstalk and compensatory mechanisms between the PI3K-AKT and RAS-ERK signaling pathways, RTC-30 provides a valuable and specific chemical tool. Its demonstrated ability to concomitantly negatively regulate both pathways offers a distinct advantage over single-pathway inhibitors, allowing for the study of coordinated signaling blockade in cancer cell lines and xenograft models .

In Vivo Proof-of-Concept for Orally Bioavailable Cancer Agents

RTC-30 is an ideal compound for researchers requiring an orally bioavailable agent to test hypotheses in oncology. The compound's validated in vivo efficacy in an H1650 xenograft model, where it reduced tumor growth by approximately 50% following oral dosing, confirms its suitability for oral administration studies and provides a positive control for evaluating new formulations or combination therapies that aim for this route of delivery .

PP2A Tumor Suppressor Activation Research

Given its putative mechanism of action involving the activation of the tumor suppressor PP2A, RTC-30 serves as a specialized probe for scientists exploring PP2A biology. This application is particularly relevant in KRAS-driven and other cancers where PP2A function is compromised, allowing researchers to dissect the consequences of PP2A reactivation on cancer cell proliferation and survival signaling .

Phenothiazine Derivatives with Enhanced Drug-like Properties

RTC-30 is an excellent comparator or lead compound in medicinal chemistry and pharmacology programs aimed at optimizing the phenothiazine scaffold for better drug-likeness. Its re-engineered structure, which incorporates a hydroxylated linker for enhanced oral bioavailability while mitigating off-target CNS effects, provides a well-defined benchmark for assessing the pharmacological profile of new analogs in cellular assays .

Application

Selection Property

Validation Focus

PI3K-AKT & RAS-ERK crosstalk studies

Dual-pathway inhibition profile

Verify coordinate pathway regulation in cancer cell lines

Oral bioavailability research

Oral administration-compatible design

Confirm in vivo exposure and tumor model response

PP2A tumor suppressor pathway studies

Putative PP2A activation mechanism

Validate PP2A reactivation effects on cancer cell signaling

Phenothiazine scaffold optimization

Reported oral bioavailability benchmark

Assess oral exposure and off-target profile vs. new analogs